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Compound of Interest

Compound Name: PF-06305591 dihydrate

Cat. No.: B8118192

Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

instructions and troubleshooting advice for dissolving PF-06305591 dihydrate in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of PF-06305591 dihydrate in DMSO?

The solubility of PF-06305591 dihydrate in DMSO can vary between suppliers. It is

recommended to consult the manufacturer's product sheet for specific information. Reported

solubilities range from 20 mg/mL to as high as 100 mg/mL.[1][2][3] See the table below for a

summary of quantitative data from various sources.

Q2: I am having difficulty dissolving the compound. What can I do?

If you encounter issues with dissolution, several techniques can be employed. The use of

sonication or ultrasound is frequently recommended to aid in dissolving the compound.[1][3][4]

Gentle heating can also be applied if precipitation is observed.[1][5] It is also crucial to use

high-quality, anhydrous (newly opened) DMSO, as the compound's solubility can be

significantly affected by hygroscopic (water-absorbed) DMSO.[1][3]
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Q3: How should I prepare a stock solution of PF-06305591 dihydrate in DMSO?

To prepare a stock solution, add the appropriate volume of DMSO to your vial of PF-06305591
dihydrate to achieve the desired concentration. It is advisable to vortex the solution and use

an ultrasonic bath to ensure complete dissolution.[1][4]

Q4: How should I store the DMSO stock solution?

Stock solutions of PF-06305591 dihydrate in DMSO should be aliquoted to prevent multiple

freeze-thaw cycles.[1] For storage, it is recommended to keep the aliquots at -20°C for up to

one month or at -80°C for up to six months.[1]

Data Presentation
Table 1: Solubility of PF-06305591 Dihydrate in DMSO from Various Suppliers

Supplier
Reported Solubility
(mg/mL)

Molar
Concentration
(mM)

Notes

MedchemExpress 100 mg/mL 322.18 mM
Ultrasonic

recommended.[1][3]

TargetMol 45 mg/mL 164.02 mM
Sonication is

recommended.[4]

Sigma-Aldrich 20 mg/mL Not specified
Results in a clear

solution.[2]

Probechem Not specified 10 mM

Experimental Protocols
Methodology for Dissolving PF-06305591 Dihydrate in DMSO

Preparation: Before starting, ensure you have a vial of PF-06305591 dihydrate and a new,

unopened bottle of anhydrous, high-purity DMSO.
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Calculation: Determine the required volume of DMSO to add to the solid compound to

achieve your target concentration.

Dispensing: Using a calibrated pipette, add the calculated volume of DMSO to the vial

containing PF-06305591 dihydrate.

Initial Mixing: Cap the vial securely and vortex briefly to mix the contents.

Sonication: Place the vial in an ultrasonic water bath and sonicate until the solid is

completely dissolved. Monitor the solution to see if it becomes clear.

Gentle Heating (Optional): If the compound does not fully dissolve with sonication, you may

warm the solution gently (e.g., in a 37°C water bath) to aid dissolution.

Verification: Once the solution is clear and no particulate matter is visible, the dissolution is

complete.

Storage: For long-term storage, it is recommended to create single-use aliquots and store

them at -20°C or -80°C.[1]

Mandatory Visualization
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Experimental Workflow for Dissolving PF-06305591 Dihydrate
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Caption: Workflow for dissolving PF-06305591 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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